Cas no 324059-28-1 (N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide)

• Product Name: N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide
• CAS No: 324059-28-1
• MF: C₁₈H₁₃N₃O₇
• MW: 383.311724424362
• CID: 5025355
• Update Time: 2025-10-30

N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N'-(3-nitrobenzoyl)-2-oxo-2H-chromene-3-carbohydrazide
• 3-Nitro-benzoic acid N'-(6-methoxy-2-oxo-2H-chromene-3-carbonyl)-hydrazide
• ST50243530
• Z283696514
• N'-(6-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide
• N'-{3-nitrobenzoyl}-6-methoxy-2-oxo-2H-chromene-3-carbohydrazide
• (6-methoxy-2-oxochromen-3-yl)-N-[(3-nitrophenyl)carbonylamino]carboxamide
• N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide

• Inchi： 1S/C18H13N3O7/c1-27-13-5-6-15-11(8-13)9-14(18(24)28-15)17(23)20-19-16(22)10-3-2-4-12(7-10)21(25)26/h2-9H,1H3,(H,19,22)(H,20,23)
• InChI Key： MRPLTPURXBDBBD-UHFFFAOYSA-N
• SMILES： O1C(C(C(NNC(C2C=CC=C(C=2)[N+](=O)[O-])=O)=O)=CC2C=C(C=CC1=2)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 687
• XLogP3: 2.9
• Topological Polar Surface Area: 140

Additional information on N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide

Research Brief on N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide (CAS: 324059-28-1)

N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide (CAS: 324059-28-1) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This coumarin-based hydrazide derivative exhibits a unique structural framework, combining the pharmacophoric features of coumarin and nitrobenzohydrazide, which may contribute to its diverse biological activities. Recent studies have explored its potential as an antimicrobial, anticancer, and anti-inflammatory agent, making it a promising candidate for further pharmacological investigation.

A 2023 study published in the European Journal of Medicinal Chemistry investigated the antimicrobial properties of N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide against a panel of drug-resistant bacterial strains. The compound demonstrated potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8-16 µg/mL. Molecular docking studies suggested that the compound may target bacterial DNA gyrase, providing a plausible mechanism for its antimicrobial effects.

In the context of cancer research, a 2024 preprint article on bioRxiv reported that N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide exhibited selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231 and BT-549) with IC₅₀ values of 12.5 µM and 14.2 µM, respectively. The compound was found to induce apoptosis via the intrinsic mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage. Additionally, it showed synergistic effects when combined with conventional chemotherapeutic agents like doxorubicin.

The compound's anti-inflammatory potential was explored in a 2023 study published in Bioorganic Chemistry. Researchers found that N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide significantly reduced the production of pro-inflammatory cytokines (TNF-α, IL-6, and IL-1β) in LPS-stimulated RAW 264.7 macrophages. The study proposed that the compound's mechanism of action may involve the suppression of NF-κB signaling pathway, highlighting its potential as a lead compound for developing novel anti-inflammatory agents.

From a chemical perspective, the structure-activity relationship (SAR) studies have revealed that the methoxy group at position 6 of the coumarin ring and the nitro group on the benzohydrazide moiety are critical for maintaining the compound's biological activities. Recent computational studies have also suggested that the compound exhibits favorable drug-like properties, including moderate lipophilicity (clogP ~2.8) and good solubility in DMSO, making it suitable for further preclinical evaluation.

Despite these promising findings, several challenges remain in the development of N'-(6-Methoxy-2-oxo-2H-chromene-3-carbonyl)-3-nitrobenzohydrazide as a therapeutic agent. Current research gaps include the need for comprehensive pharmacokinetic studies, toxicity profiling, and in vivo efficacy validation. Future research directions may focus on structural optimization to improve bioavailability and target selectivity, as well as exploring its potential in combination therapies for various disease conditions.